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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the flasking and investing procedures of

Acron MC, a microwave-curable denture base acrylic resin. The information is intended to

guide researchers and professionals in the proper handling and application of this material for

consistent and high-quality results in a laboratory setting.

Summary of Quantitative Data
For ease of comparison and procedural accuracy, the following table summarizes the key

quantitative parameters for working with Acron MC.
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Parameter Value Unit Notes

Standard

Powder/Liquid Ratio
30 / 9 g / ml ---

Doughing Time ~15 minutes At room temperature.

Working Time (Dough

Stage)
Variable minutes

Sufficient for packing

the flask.

Curing Time

(Microwave)
3 minutes For a full denture.

Curing Time (Partial

with Metal)
3 (1.5 + 1.5) minutes

Turn the flask over

after 1.5 minutes.[1]

Post-Cure Cooling

(Air)
20 - 30 minutes

At room temperature.

[1]

Post-Cure Cooling

(Water)
~20 minutes

Immerse in cold water

after air cooling.[1]

Experimental Protocols
The following protocols detail the methodologies for the flasking, investing, packing, and curing

of Acron MC.

Flasking and Investing Procedure
This process involves creating a two-part mold of the waxed-up denture model using a dental

flask and investment material.

Materials:

Waxed-up denture on a master cast

Dental flask (Acron MC Microwavable Flask recommended)

Dental stone (e.g., GC Advastone)

Petroleum jelly or other separating medium
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Plaster mixing bowl and spatula

Protocol:

Preparation: Thoroughly lubricate the inside of the dental flask with petroleum jelly. Soak the

master cast with the waxed denture in water for a few minutes.

First Pour (Lower Half): Mix the dental stone according to the manufacturer's instructions. Fill

the lower half of the flask with the mixed stone.

Embedding the Cast: Center the master cast with the waxed denture in the lower half of the

flask, pressing it down until the bottom of the cast is level with the edge of the flask.[2]

Ensure the posterior portion of the cast is also level.

Smoothing: Smooth the stone, ensuring there are no undercuts that would prevent the

separation of the flask halves.[2] The stone should be even with the land of the cast. Allow

the stone to set completely.

Separating Medium: Once the first pour has set, apply a separating medium (e.g., sodium

alginate) to all exposed stone surfaces.

Second Pour (Upper Half): Place the upper half of the flask in position. Mix another batch of

dental stone and pour it over the waxed denture, ensuring it flows around the artificial teeth

to eliminate air bubbles.[3] Fill the upper half of the flask completely.

Closure: Place the lid on the flask and allow the stone to set completely. It is crucial to have

metal-to-metal contact between the flask components.[2]

Wax Elimination (Dewaxing)
This step removes the wax from the mold to create a cavity for the acrylic resin.

Materials:

Boiling water bath

Mild detergent
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Soft brush

Tin foil substitute (e.g., GC Acro-Sep)

Protocol:

Boiling: Place the fully set and closed flask in a boiling water bath for approximately 5

minutes to soften the wax.[2][4]

Flask Separation: Carefully remove the flask from the boiling water and gently pry open the

two halves using a lab knife or screwdriver.

Wax Removal: Remove the softened wax base. Flush the mold with boiling water and a mild

detergent, using a soft brush to remove all wax residue.[1] The artificial teeth should remain

securely in the upper half of the flask.

Application of Separating Medium: While the mold is still warm, apply a generous coating of

a tin foil substitute to all gypsum surfaces.[1] This will prevent the acrylic resin from adhering

to the stone.

Acron MC Mixing and Packing
This protocol outlines the preparation and placement of the acrylic resin into the mold cavity.

Materials:

Acron MC powder and liquid

Mixing jar with a lid

Polyethylene sheets

Hydraulic press

Protocol:

Mixing: In a mixing jar, add the recommended amount of Acron MC liquid (9 ml) followed by

the powder (30 g).[5] Mix gently until the powder is fully saturated.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://faculty.uobasrah.edu.iq/uploads/teaching/1664112740.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_41636404.pdf
https://www.scribd.com/document/146624140/Acron-MC-Flask
https://www.scribd.com/document/146624140/Acron-MC-Flask
https://www.benchchem.com/product/b1168772?utm_src=pdf-body
https://www.benchchem.com/product/b1168772?utm_src=pdf-body
https://www.benchchem.com/product/b1168772?utm_src=pdf-body
https://www.gc.dental/europe/sites/europe.gc.dental/files/products/downloads/acronmc/leaflet/LFL_ACRON_MC_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Doughing: Cover the mixing jar and allow the mixture to stand for approximately 15 minutes

at room temperature to reach the dough stage.[1]

Packing: Once the acrylic has reached a non-tacky, dough-like consistency, remove it from

the jar. Do not knead the acrylic, as this can introduce dry spots.[1] Place the acrylic dough

into the upper half of the flask containing the teeth.

Trial Packing: Place a polyethylene sheet over the acrylic and close the flask.[1] Place the

flask in a hydraulic press and apply slow, steady pressure.

Trimming Excess: Open the flask and carefully remove the excess acrylic (flash) from around

the mold cavity with a sharp instrument.

Final Closure: Repeat the trial packing process until only a minimal amount of flash is

expressed. Remove the polyethylene sheet and close the flask for the final time. Apply

pressure with the press and tighten the flask bolts securely.[1][5]

Microwave Curing and Deflasking
This section describes the polymerization of the Acron MC resin using microwave energy and

the subsequent removal of the cured denture from the flask.

Materials:

Microwave oven (500 W recommended)[5]

Small cup of water (optional)

Plastic or wooden mallet

Plaster nippers and knife

Protocol:

Curing: Place the secured flask in the center of the microwave oven. A small cup of water

can be placed in the microwave to maintain humidity.[1]

Full Dentures: Cure on high power for 3 minutes.
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Partial Dentures with Metal Framework: Cure on high for 1.5 minutes, then turn the flask

over and cure for an additional 1.5 minutes.[1]

Cooling: After the curing cycle is complete, allow the flask to cool at room temperature for

20-30 minutes.[1] Following this, immerse the flask in cold water for approximately 20

minutes for complete cooling.[1]

Deflasking: Once cooled, begin the deflasking process. Remove the top section of the flask

to expose the stone.[1] Use a mallet to tap on the knockout plate on the bottom of the flask

to release the entire mold.[1]

Denture Recovery: Carefully break away the investment material from the cured denture

using plaster nippers and other appropriate tools.

Finishing and Polishing: Finish and polish the denture using standard laboratory procedures.

The smooth surface of the cured Acron MC is designed to resist plaque buildup and

discoloration.[5]

Visualizations
Experimental Workflow for Acron MC Processing
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Caption: Workflow for Acron MC denture processing.
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Caption: Key stages of Acron MC material transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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